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Cat. No.: B1664344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Acetamidohexanoic acid, a derivative of the amino acid lysine, is a compound of significant

interest in the pharmaceutical sciences. While it serves as a versatile chemical intermediate, its

primary role is as the precursor to Zinc acexamate, a potent anti-ulcer agent. This technical

guide provides a comprehensive overview of 6-Acetamidohexanoic acid, its synonyms,

chemical properties, synthesis, and its pivotal role in the development of gastroprotective

therapeutics.

Synonyms and Identification
6-Acetamidohexanoic acid is known by a variety of names in scientific literature and

commercial catalogues. A comprehensive list of these synonyms is provided below to aid in

literature searches and material sourcing.
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Type Synonym

IUPAC Name 6-acetamidohexanoic acid[1]

Common Synonyms Acexamic Acid[2]

6-Acetamidocaproic acid[2]

Acetaminocaproic acid[3]

N-Acetyl-6-aminohexanoic acid[4]

epsilon-Acetylaminocaproic acid[1]

Trade Names Acemin[1]

Plastenan[1]

CAS Number 57-08-9[3]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 6-Acetamidohexanoic acid is

essential for its application in research and development. Key quantitative data are

summarized in the table below.

Property Value

Molecular Formula C₈H₁₅NO₃[2]

Molecular Weight 173.21 g/mol [2]

Appearance White to off-white solid/powder[5]

Melting Point 102-104 °C[3]

Solubility
Soluble in water; slightly soluble in ethanol;

insoluble in ether and chloroform[6]

pKa 4.75 ± 0.10 (Predicted)[5]

LogP -0.500 (Estimated)[5]
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Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of 6-
Acetamidohexanoic acid.

¹H NMR: Spectral data is available and can be used for structural confirmation.[7]

¹³C NMR: Spectral data is available for structural analysis.[8]

Mass Spectrometry: The compound can be characterized by its molecular ion peak.[4]

Infrared (IR) Spectroscopy: IR spectra can confirm the presence of functional groups such as

the carboxylic acid and amide moieties.[4]

Experimental Protocols
Synthesis of 6-Acetamidohexanoic Acid
A common method for the synthesis of 6-Acetamidohexanoic acid involves the hydrolysis of

N-acetyl-ε-caprolactam.

Materials:

N-acetyl-ε-caprolactam

Calcium hydroxide

Demineralized water

Hydrochloric acid (for pH adjustment if necessary)

Procedure:

A solution of N-acetyl-ε-caprolactam is prepared in demineralized water in a suitable reactor.

[5]

Calcium hydroxide is added portion-wise to the solution while maintaining the temperature at

approximately 25-30°C.[5]
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The reaction mixture is stirred for an extended period (e.g., 14 hours) to ensure complete

hydrolysis.[5]

The pH of the resulting solution is adjusted to approximately 7.5-7.8.[5]

The hydrolysate is filtered to remove any insoluble byproducts.[5]

The filtrate is then concentrated under reduced pressure to yield 6-Acetamidohexanoic
acid.[5]

Synthesis of Zinc Acexamate from 6-Acetamidohexanoic
Acid
6-Acetamidohexanoic acid is the key starting material for the synthesis of the anti-ulcer drug,

Zinc acexamate.

Materials:

6-Acetamidohexanoic acid

Zinc subcarbonate

Purified water

Procedure:

6-Acetamidohexanoic acid is dissolved in purified water in a reaction vessel.[9]

Zinc subcarbonate is added to the solution.[9]

The mixture is heated to 60-85°C and allowed to react for 60-120 minutes.[9]

The resulting solution is filtered to remove any unreacted solids.[9]

The filtrate is concentrated under reduced pressure and then cooled to induce crystallization.

[9]

The crystalline Zinc acexamate is collected by filtration.[9]
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Applications in Drug Development
The primary application of 6-Acetamidohexanoic acid is in the synthesis of Zinc acexamate, a

drug used for the treatment of peptic ulcers.[6] Zinc acexamate has been shown to possess

both anti-ulcer and membrane-stabilizing properties.[10]

Signaling Pathways and Mechanisms of Action
While 6-Acetamidohexanoic acid itself is primarily an intermediate, its derivative, Zinc

acexamate, exerts its therapeutic effects through a multi-faceted mechanism. The proposed

mechanism of action for Zinc acexamate in gastric ulcer protection is illustrated below.

Proposed Mechanism of Action of Zinc Acexamate in Gastric Ulcer Protection
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Caption: Mechanism of Zinc Acexamate.

Experimental Workflows
The synthesis of Zinc acexamate from its precursors represents a key experimental workflow in

the application of 6-Acetamidohexanoic acid.

Synthesis Workflow of Zinc Acexamate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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